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Compound of Interest

Compound Name: Dicyclohexyl ketone

Cat. No.: B1670488 Get Quote

CAS Number: 119-60-8 Molecular Formula: C₁₃H₂₂O Molecular Weight: 194.31 g/mol [1]

This technical guide provides a comprehensive overview of dicyclohexyl ketone, a versatile

compound with applications in organic synthesis and fragrance development.[2] This document

is intended for researchers, scientists, and professionals in drug development, offering detailed

information on its chemical and physical properties, spectroscopic data, synthesis protocols,

and safety information.

Chemical and Physical Properties
Dicyclohexyl ketone is a colorless to light yellow oily liquid at room temperature.[2] It is

characterized by two cyclohexyl rings attached to a central carbonyl group.[2] This structure

contributes to its low volatility and high boiling point, making it suitable for high-temperature

reactions.[2] It is sparingly soluble in water but soluble in organic solvents like chloroform and

methanol.

Table 1: Physical and Chemical Properties of Dicyclohexyl Ketone
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Property Value Reference

Melting Point 57 °C

Boiling Point 138 °C at 13 mmHg

Density 0.986 g/mL at 25 °C

Refractive Index (n²⁰/D) 1.485

Flash Point >110 °C (>230 °F)

Vapor Pressure 0.00868 mmHg at 25 °C

Spectroscopic Data
The structural features of dicyclohexyl ketone can be confirmed through various

spectroscopic techniques.

Table 2: Spectroscopic Data for Dicyclohexyl Ketone

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1670488?utm_src=pdf-body
https://www.benchchem.com/product/b1670488?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectrum Type Key Features Reference

¹H NMR (400 MHz, CDCl₃)

Signals corresponding to the

protons on the cyclohexyl rings

are observed. The spectrum

can be complex due to

overlapping signals of the

methylene and methine

protons.

¹³C NMR (in CDCl₃)

The carbonyl carbon typically

appears at a chemical shift

greater than 200 ppm. Signals

for the carbons of the

cyclohexyl rings are also

present.

IR (Infrared) (liquid film)

A strong absorption band

characteristic of a ketone

carbonyl (C=O) stretch is

observed.

Mass Spectrometry (electron

ionization)

The mass spectrum shows a

molecular ion peak

corresponding to the molecular

weight of the compound.

Synthesis of Dicyclohexyl Ketone
Dicyclohexyl ketone can be synthesized through several methods. Two common laboratory-

scale procedures are detailed below.

Experimental Protocol 1: Oxidation of
Dicyclohexylcarbinol
This method involves the oxidation of the corresponding secondary alcohol,

dicyclohexylcarbinol, using an oxidizing agent such as Pyridinium Chlorochromate (PCC). PCC
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is a milder oxidizing agent that can convert secondary alcohols to ketones without significant

over-oxidation.

Materials:

Dicyclohexylcarbinol

Pyridinium Chlorochromate (PCC)

Anhydrous Dichloromethane (CH₂Cl₂)

Celite® or silica gel

Anhydrous diethyl ether

Anhydrous magnesium sulfate

Rotary evaporator

Standard glassware for organic synthesis (round-bottom flask, condenser, dropping funnel,

etc.)

Procedure:

In a dry, two-necked round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, suspend Pyridinium Chlorochromate (1.5 equivalents) and Celite® in anhydrous

dichloromethane (5 volumes).

Dissolve dicyclohexylcarbinol (1 equivalent) in anhydrous dichloromethane (2 volumes) and

add it to the PCC suspension in one portion.

Stir the mixture at room temperature for 2-4 hours. The progress of the reaction can be

monitored by thin-layer chromatography (TLC).

Upon completion, dilute the reaction mixture with anhydrous diethyl ether (10 volumes) and

stir for an additional 15 minutes.
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Filter the mixture through a pad of silica gel or Celite® to remove the chromium byproducts.

Wash the filter cake with additional diethyl ether.

Combine the organic filtrates and wash sequentially with 5% aqueous NaOH, 5% aqueous

HCl, saturated aqueous NaHCO₃, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

using a rotary evaporator.

The crude dicyclohexyl ketone can be purified by vacuum distillation or column

chromatography on silica gel.

Diagram 1: Workflow for the oxidation of dicyclohexylcarbinol.

Experimental Protocol 2: Synthesis from
Hexahydrobenzoic Acid
A patented method describes the preparation of dicyclohexyl ketone from hexahydrobenzoic

acid in high yield. This industrial-scale synthesis involves the catalytic ketonization of the

carboxylic acid at high temperatures.

Materials:

Hexahydrobenzoic acid

Manganous oxide (catalyst)

Reactor equipped with a stirrer, thermometer, and distillation setup

Procedure:

Prepare the catalyst by dissolving manganous oxide in molten hexahydrobenzoic acid.

Heat the catalyst mixture to a temperature between 330 °C and 450 °C.

Continuously feed additional hexahydrobenzoic acid into the hot catalyst mixture.

The dicyclohexyl ketone formed during the reaction is continuously removed by distillation.
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The crude product is then purified by fractional distillation under reduced pressure.

2x Hexahydrobenzoic Acid

Dicyclohexyl Ketone

Catalytic Ketonization

Manganous Oxide (MnO)

330-450 °C
- CO2, - H2O

Click to download full resolution via product page

Diagram 2: Synthesis of dicyclohexyl ketone from hexahydrobenzoic acid.

Applications in Research and Development
Dicyclohexyl ketone serves as a valuable intermediate in various chemical syntheses.

Organic Synthesis: It is a building block for the synthesis of more complex molecules in the

pharmaceutical and agrochemical industries.

Fragrance Industry: Due to its characteristic odor, it is used as a fragrance ingredient in

perfumes and other scented products.

Solvent: Its high boiling point and low volatility make it a suitable solvent for high-

temperature reactions.

Safety and Handling
Dicyclohexyl ketone is considered a hazardous substance and should be handled with

appropriate safety precautions.

Table 3: GHS Hazard and Precautionary Statements
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Category Statement

Hazard Statements

May be harmful if swallowed. Causes skin

irritation. Causes serious eye irritation. May

cause respiratory irritation.

Precautionary Statements

Wear protective gloves/protective clothing/eye

protection/face protection. Avoid breathing

dust/fume/gas/mist/vapors/spray. Wash skin

thoroughly after handling.

First Aid Measures:

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.

In case of skin contact: Wash with plenty of soap and water.

If inhaled: Remove person to fresh air and keep comfortable for breathing.

If swallowed: Call a poison center or doctor if you feel unwell.

Always consult the Safety Data Sheet (SDS) for the most current and detailed safety

information before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1670488#dicyclohexyl-ketone-cas-number-119-60-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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